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Compound of Interest

Compound Name: 4-Chloro-1-pentene

Cat. No.: B078099 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-1-pentene
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Chloro-1-pentene, tailored for researchers, scientists, and drug development professionals.

The following procedural guidance is designed to ensure safe laboratory operations.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Chloro-1-pentene is presented in the table below

for easy reference.

Property Value Citations

Molecular Formula C₅H₉Cl [1][2][3]

Molecular Weight 104.58 g/mol [1][3]

Density 0.886 g/cm³ [2][4]

Boiling Point 98.5°C at 760 mmHg [1][2][4]

Flash Point 2.4°C [1][2][4]

Vapor Pressure 45.8 mmHg at 25°C [2][4]
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Personal Protective Equipment (PPE)
Given that 4-Chloro-1-pentene is a flammable, volatile, chlorinated hydrocarbon, a

comprehensive PPE plan is mandatory. Halogenated hydrocarbons are known to be

aggressive towards many glove materials; therefore, careful selection is critical.[5]

PPE Category Specification Rationale

Hand Protection

Viton® or Butyl rubber gloves.

Nitrile gloves may offer limited

protection for short-duration

tasks, but should be changed

frequently.

Provides resistance to

chlorinated hydrocarbons.[5]

Aromatic and halogenated

hydrocarbons can degrade

common glove materials.[5]

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors.

Body Protection

Flame-retardant and chemical-

resistant lab coat or apron.

Wear long pants and closed-

toe shoes.

Protects skin from splashes

and in the event of a flash fire,

given the low flash point.[6]

Respiratory Protection

Work in a certified chemical

fume hood. If the risk of

inhalation is high or ventilation

is inadequate, a NIOSH-

approved respirator with

organic vapor cartridges is

required.

4-Chloro-1-pentene is volatile,

and its vapors may be harmful.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a certified chemical fume hood is operational.
Verify that a safety shower and eyewash station are accessible.[7]
Assemble all necessary equipment and reagents before handling the chemical.
Don the required personal protective equipment as detailed above.
Set up a catch pan or secondary containment for the work area.
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2. Handling:

Conduct all manipulations of 4-Chloro-1-pentene within the chemical fume hood.
Ground all equipment to prevent static discharge, which could ignite the flammable liquid.[8]
Use spark-proof tools for all operations.[7][8]
Keep the container tightly closed when not in use.[7]
Avoid heating the substance near open flames or spark sources due to its high flammability.
[7][9]

3. Spill Management:

In case of a small spill, absorb the material with a non-combustible absorbent (e.g.,
vermiculite, sand).[10]
For larger spills, evacuate the area and contact the institutional safety office.
Ensure adequate ventilation during cleanup.[10]
Place the absorbed material into a sealed, labeled container for hazardous waste disposal.

Disposal Plan
1. Waste Collection:

Collect all waste containing 4-Chloro-1-pentene in a dedicated, properly labeled hazardous
waste container.[11]
The container must be made of a material compatible with chlorinated hydrocarbons.
Label the container clearly with "HAZARDOUS WASTE" and the full chemical name "4-
Chloro-1-pentene".[11]

2. Waste Segregation:

Store the halogenated organic waste separately from non-halogenated waste streams to
facilitate proper disposal.[12]
Ensure the waste container is kept tightly sealed and stored in a cool, well-ventilated area
away from ignition sources.[11]

3. Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling 4-Chloro-1-pentene

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Emergency Spill Response

Verify Fume Hood & Safety Equipment

Don Appropriate PPE

Prepare Work Area & Ground Equipment

Transfer/Use Chemical in Fume Hood

Keep Container Sealed When Not in UseEvacuate if Necessary

Segregate Halogenated Waste

Label & Store Waste Container Securely

Arrange for Professional Disposal

Absorb with Inert Material

Collect in Labeled Waste Container
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Chloro-1-pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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